Cas no 1523624-48-7 (3-(Aminomethyl)-1-methoxy-2,3-dimethylpentan-2-ol)

• Product Name: 3-(Aminomethyl)-1-methoxy-2,3-dimethylpentan-2-ol
• CAS No: 1523624-48-7
• MF: C₉H₂₁NO₂
• MW: 175.26854300499
• CID: 5272956
• Update Time: 2025-05-19

3-(Aminomethyl)-1-methoxy-2,3-dimethylpentan-2-ol Chemical and Physical Properties

Names and Identifiers

• 3-(aminomethyl)-1-methoxy-2,3-dimethylpentan-2-ol
• 3-(Aminomethyl)-1-methoxy-2,3-dimethylpentan-2-ol

• Inchi： 1S/C9H21NO2/c1-5-8(2,6-10)9(3,11)7-12-4/h11H,5-7,10H2,1-4H3
• InChI Key： CDXDNXMWUFCGOD-UHFFFAOYSA-N
• SMILES： OC(C)(COC)C(C)(CN)CC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 141
• XLogP3: 0.3
• Topological Polar Surface Area: 55.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines

Additional information on 3-(Aminomethyl)-1-methoxy-2,3-dimethylpentan-2-ol

3-(Aminomethyl)-1-methoxy-2,3-dimethylpentan-2-ol (CAS No. 1523624-48-7): Properties, Applications, and Market Insights

3-(Aminomethyl)-1-methoxy-2,3-dimethylpentan-2-ol (CAS No. 1523624-48-7) is a specialized organic compound with a unique molecular structure that combines an aminomethyl group with a methoxy and dimethylpentanol backbone. This compound has garnered significant attention in pharmaceutical and chemical research due to its potential as a building block for drug synthesis and specialty chemicals. The presence of both amino and hydroxyl functional groups makes it a versatile intermediate for further chemical modifications.

The compound's systematic name, 3-(Aminomethyl)-1-methoxy-2,3-dimethylpentan-2-ol, reflects its precise chemical architecture. Researchers often refer to it by its CAS number 1523624-48-7 for unambiguous identification in scientific literature and patent applications. Recent studies have explored its utility in creating novel bioactive molecules, particularly in the development of central nervous system (CNS) targeting compounds, a hot topic in current medicinal chemistry research.

From a chemical properties perspective, 3-(Aminomethyl)-1-methoxy-2,3-dimethylpentan-2-ol exhibits interesting characteristics that make it valuable for synthetic applications. The compound's aminomethyl group provides a reactive site for conjugation reactions, while the methoxy functionality offers stability against certain degradation pathways. These features align with current industry trends toward developing metabolically stable drug candidates, a frequent search term among pharmaceutical researchers.

In the pharmaceutical sector, CAS 1523624-48-7 has shown promise as a precursor for neurologically active compounds. The structural motif containing both nitrogen and oxygen functionalities is particularly relevant to today's focus on blood-brain barrier penetrating molecules, a trending topic in drug discovery. Several patent applications have highlighted derivatives of this compound as potential candidates for treating neurodegenerative disorders, reflecting the growing market demand for such therapeutics.

The synthesis of 3-(Aminomethyl)-1-methoxy-2,3-dimethylpentan-2-ol typically involves multi-step organic reactions starting from commercially available dimethylpentanol derivatives. Process chemists have optimized various routes to achieve high yields and purity, addressing the pharmaceutical industry's need for scalable synthetic methodologies - another frequently searched term in chemical databases. Recent advances in green chemistry approaches have also been applied to its production, aligning with sustainability initiatives in the chemical sector.

Analytical characterization of 1523624-48-7 employs standard techniques including NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods confirm the compound's structural integrity and are crucial for quality control in research and production settings. The growing emphasis on analytical method validation in regulatory submissions makes this aspect particularly relevant to current industry practices.

Market analysis indicates steady growth in demand for 3-(Aminomethyl)-1-methoxy-2,3-dimethylpentan-2-ol, particularly from contract research organizations and academic institutions engaged in medicinal chemistry programs. The compound's price and availability fluctuate based on raw material costs and synthesis complexity, with current market intelligence suggesting increased interest from biotechnology startups focusing on CNS drug development.

From a regulatory standpoint, CAS 1523624-48-7 is not currently listed on any controlled substance schedules, making it accessible for legitimate research purposes. However, researchers should consult local regulations regarding laboratory chemical management, a topic of increasing importance in chemical safety protocols. Proper handling procedures should always be followed when working with this compound, including the use of appropriate personal protective equipment.

Future research directions for 3-(Aminomethyl)-1-methoxy-2,3-dimethylpentan-2-ol may explore its potential in creating targeted drug delivery systems or as a scaffold for proteolysis targeting chimeras (PROTACs), both cutting-edge areas in pharmaceutical development. The compound's structural features make it particularly suitable for these applications, which are currently among the most searched topics in drug discovery circles.

In conclusion, 3-(Aminomethyl)-1-methoxy-2,3-dimethylpentan-2-ol (CAS No. 1523624-48-7) represents an important chemical building block with diverse applications in pharmaceutical research and development. Its unique combination of functional groups and synthetic versatility position it as a valuable tool for chemists working on next-generation therapeutics, particularly in neurological and psychiatric drug discovery - areas experiencing significant growth and investment in the current healthcare landscape.